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Compound of Interest

Compound Name:
Ethyl 1-(phenylsulfonyl)piperidine-

4-carboxylate

Cat. No.: B016171 Get Quote

In-Depth Technical Guide: Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety, handling, and known

biological context of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate. Due to the absence

of a dedicated Material Safety Data Sheet (MSDS) for this specific compound, this guide

compiles and extrapolates information from structurally related molecules, including N-

phenylsulfonylpiperidine derivatives and various piperidine-based compounds. The document

outlines the inferred hazard profile, recommended personal protective equipment (PPE), and

safe handling procedures. Furthermore, it details a laboratory-scale synthesis protocol and

explores the potential biological activities based on studies of analogous compounds, providing

a valuable resource for professionals in the fields of chemical research and drug development.
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Identifier Value

IUPAC Name Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate

Molecular Formula C₁₄H₁₉NO₄S

Molecular Weight 297.37 g/mol

CAS Number Not available

Canonical SMILES CCOC(=O)C1CCN(CC1)S(=O)(=O)c2ccccc2

Hazard Profile and Safety Precautions
A specific Material Safety Data Sheet (MSDS) for Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate is not publicly available. The following hazard profile is inferred from data on

structurally similar compounds, particularly "1-(Phenylsulfinyl)piperidine," piperidine, and other

N-substituted piperidine derivatives.

GHS Hazard Classification (Inferred)
Based on available data for analogous compounds, Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate should be handled as a substance with the following potential hazards:

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2) H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory Tract

Irritation

H335: May cause respiratory irritation.

Signal Word:Warning

Pictograms:
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Physical and Chemical Hazard Data
Property Value/Information

Physical State Solid (inferred from related compounds).

Odor No data available.

Melting Point No data available.

Boiling Point No data available.

Flash Point No data available.

Solubility Expected to be soluble in organic solvents.

Reactivity
Stable under normal conditions. Avoid strong

oxidizing agents.

Personal Protective Equipment (PPE) and Handling
Given the inferred hazards, the following personal protective equipment and handling

guidelines are recommended:

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust or aerosols are generated, a

NIOSH-approved respirator with an appropriate

cartridge is recommended.

General Hygiene

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Experimental Protocols
The synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is not widely documented

in standard chemical literature but has been described in academic theses and patents. The

following is a generalized laboratory-scale protocol based on these sources.

Synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate
Reaction Scheme:

Materials:

Ethyl isonipecotate (Ethyl 4-piperidinecarboxylate)

Benzenesulfonyl chloride

Triethylamine (or another suitable base)
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Dichloromethane (or another suitable aprotic solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl

isonipecotate in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath.

Add triethylamine to the solution.

Slowly add benzenesulfonyl chloride dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution,

water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.
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Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes as the eluent.

Combine the fractions containing the pure product and concentrate under reduced pressure

to yield Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate.

Experimental Workflow Diagram:
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Reaction Setup

Reaction

Workup

Purification

Dissolve Ethyl Isonipecotate
in Dichloromethane

Cool to 0°C

Add Triethylamine

Add Benzenesulfonyl Chloride

Stir at Room Temperature
(12-24h)

Monitor by TLC

Quench with Water

Extract with Dichloromethane

Wash with NaHCO3, H2O, Brine

Dry over MgSO4/Na2SO4

Concentrate

Silica Gel Chromatography

Isolate Pure Product
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To cite this document: BenchChem. ["Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate" safety
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016171#ethyl-1-phenylsulfonyl-piperidine-4-
carboxylate-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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